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Compound of Interest

Compound Name: Bombiprenone

Cat. No.: B020767 Get Quote

Disclaimer: Initial searches for "Bombiprenone" in the context of UV-curing applications in

materials science did not yield specific results. It is presumed that the intended subject was

"Benzophenone," a widely utilized and well-documented photoinitiator in this field. The

following application notes and protocols are based on the established use of Benzophenone.

Introduction to Benzophenone as a Type II
Photoinitiator
Benzophenone (BP) is a prominent organic compound extensively used as a Type II

photoinitiator in ultraviolet (UV) curing processes.[1][2][3] This technology is pivotal in various

industries, including coatings, inks, adhesives, and 3D printing, due to its rapid curing times,

low energy consumption, and environmentally friendly profile.[1][4][5] As a Type II photoinitiator,

Benzophenone requires a co-initiator, typically a hydrogen donor like an amine or an alcohol, to

generate the free radicals necessary for initiating polymerization.[2][6]

Upon exposure to UV radiation, Benzophenone absorbs light energy and transitions to an

excited triplet state.[1][7] In this excited state, it abstracts a hydrogen atom from the co-initiator,

resulting in the formation of a ketyl radical and an amine-derived radical. The latter is highly

reactive and efficiently initiates the polymerization of monomers and oligomers, such as

acrylates and methacrylates, leading to the rapid cross-linking and solidification of the material.

[2][7]

Key Characteristics of Benzophenone:
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Cost-effective: It is a relatively low-cost photoinitiator, making it a popular choice for many

industrial applications.[1][6]

Good Solubility: Benzophenone exhibits good solubility in common organic solvents and

monomers.[6]

UV Absorption: It has a maximum absorption wavelength of around 340 nm, which aligns

well with the emission spectra of medium-pressure mercury lamps commonly used in UV

curing systems.[6]

Potential for Yellowing: A notable drawback of Benzophenone is its tendency to cause

yellowing in the cured coating, which can be exacerbated by the use of amine co-initiators.[6]

Quantitative Data Summary
The efficiency of Benzophenone as a photoinitiator can be evaluated based on several

parameters. The following tables summarize typical data obtained from photopolymerization

experiments.

Table 1: UV-Visible Absorption Properties of Benzophenone and its Derivatives

Photoinitiator
Maximum Absorption
Wavelength (λmax, nm)

Molar Extinction
Coefficient (εmax,
L·mol⁻¹·cm⁻¹)

Benzophenone (BP) 340 -

Dodecyl-benzophenone (DBP) 345 150

Hexadecoxyl-benzophenone

(HDBP)
335 260

Data sourced from studies on Benzophenone derivatives, illustrating typical absorption

characteristics. The molar extinction coefficient for BP is not explicitly stated in the provided

search results but is generally known to be lower than its derivatives.[5]

Table 2: Photopolymerization Performance of Benzophenone Derivatives in an Epoxy Acrylate

Resin (EB605)
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Photoinitiator
Concentration
(wt%)

Co-initiator
(TEOA, wt%)

Maximum
Polymerization
Rate (Rp,max,
%/s)

Final
Unsaturation
Conversion
(Pf, %)

BP 2 4 ~1.2 ~80

DBP 2 4 >1.2 >80

HDBP 2 4 <1.2 <80

This table illustrates the comparative photoinitiating efficiency of Benzophenone and its

derivatives. DBP shows higher efficiency than BP at lower concentrations, potentially due to

reduced oxygen inhibition at the surface. HDBP's lower performance is attributed to poor

compatibility with the resin.[5]

Experimental Protocols
Protocol 1: Preparation of a UV-Curable Acrylate Formulation

Objective: To prepare a standard UV-curable formulation using Benzophenone as the

photoinitiator.

Materials:

Bisphenol A epoxy acrylate (e.g., EB605)

Tripropyleneglycol diacrylate (TPGDA) as a reactive diluent

Benzophenone (BP)

Triethanolamine (TEOA) as a co-initiator

Glass vials

Magnetic stirrer and stir bars

Analytical balance
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Procedure:

In a glass vial, weigh the desired amount of Bisphenol A epoxy acrylate and TPGDA. A

common ratio is 60:40 by weight.

Add the desired concentration of Benzophenone (e.g., 2 wt%).

Add the desired concentration of Triethanolamine (e.g., 4 wt%).

Place a magnetic stir bar in the vial and seal it.

Stir the mixture at room temperature until all components are completely dissolved and a

homogenous solution is obtained. The mixture should be protected from light to prevent

premature polymerization.

Protocol 2: UV Curing and Characterization of the Cured Film

Objective: To cure the prepared formulation using a UV light source and evaluate the properties

of the resulting film.

Materials:

Prepared UV-curable formulation

Glass or metal substrate

Film applicator (e.g., doctor blade)

UV curing system (e.g., medium-pressure mercury lamp)

Photo-Differential Scanning Calorimeter (Photo-DSC) for kinetics analysis (optional)

Fourier-Transform Infrared (FTIR) Spectrometer for conversion analysis

Pencil hardness tester

Adhesion tester (e.g., cross-hatch adhesion test)

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Film Application: Apply a thin film of the formulation onto the substrate using a film applicator

to a specified thickness (e.g., 50 µm).

UV Curing: Place the coated substrate in the UV curing system and expose it to UV radiation

for a predetermined time or at a specific belt speed. The UV intensity should be monitored.

Curing Kinetics (Optional): To determine the polymerization rate, place a small sample of the

liquid formulation in a Photo-DSC pan and expose it to UV light of a known intensity. The

heat flow as a function of time provides the rate of polymerization.

Conversion Measurement: The degree of conversion of the acrylate double bonds can be

determined using FTIR spectroscopy by monitoring the decrease in the peak area

corresponding to the C=C bond (e.g., around 810 cm⁻¹ or 1635 cm⁻¹) before and after

curing.

Hardness Test: Evaluate the surface hardness of the cured film using a pencil hardness

tester according to standard methods (e.g., ASTM D3363).

Adhesion Test: Assess the adhesion of the cured film to the substrate using a cross-hatch

adhesion test (e.g., ASTM D3359).

Visualizations

Initiation
Polymerization

Benzophenone (BP)
Excited BP*

UV Light (hν)
Ketyl RadicalH-abstraction

Amine Radical (R2N-CH-R')Co-initiator (R3N) H-abstraction Monomer (Acrylate)Initiation

Propagating Polymer Chain
Propagation

Propagation

Cross-linked Polymer NetworkTermination

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b020767?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Mechanism of Benzophenone-initiated UV Curing.
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Caption: Experimental Workflow for UV Curing with Benzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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